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Compound of Interest

Compound Name: Carbosulfan-d18

Cat. No.: B564637 Get Quote

For researchers, scientists, and professionals in drug development, the accurate quantification

of carbosulfan and its metabolites is critical. The choice of mass analyzer technology is a

pivotal factor in achieving the required sensitivity, selectivity, and reliability. This guide provides

an objective comparison of different mass analyzers for carbosulfan analysis, supported by

experimental data, to aid in the selection of the most appropriate instrumentation for your

analytical needs.

At a Glance: Performance Metrics of Mass Analyzers
for Carbosulfan
The selection of a mass analyzer for carbosulfan analysis hinges on a balance of sensitivity,

precision, and linearity. The following table summarizes key performance metrics from

published studies, offering a clear comparison between Triple Quadrupole (QqQ), Quadrupole

Time-of-Flight (QqTOF), and Quadrupole Ion Trap (QIT) mass spectrometers.
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Performance
Metric

Triple
Quadrupole
(QqQ)

Quadrupole
Time-of-Flight
(QqTOF)

Quadrupole
Ion Trap (QIT)

Single
Quadrupole

Limit of Detection

(LOD)

0.04 - 0.4

µg/kg[1]
4 - 23 µg/kg[1] 4 - 25 µg/kg[1] 4 - 70 µg/kg[1]

Limit of

Quantification

(LOQ)

0.005 mg/kg (in

tea)[2]

10 - 70 µg/kg (in

food)[3][4][5][6]

[7]

0.01 - 0.07

mg/kg (in

oranges)[8][9]

Not explicitly

found

Linearity (Orders

of Magnitude)
At least 3[1] 2[1] 2[1] At least 3[1]

Precision

(Repeatability as

RSD)

5 - 9%[1] 9 - 16%[1] 12 - 16%[1] 5 - 10%[1]

Accuracy

(Recovery)

70 - 120% (in

tea)[2]

55 - 94% (in

food)[3][4][7]

55 - 90% (in

oranges)[8][9]
>70%[1]

As evidenced by the data, the Triple Quadrupole (QqQ) mass analyzer demonstrates superior

sensitivity, with limits of detection that are at least 20 times lower than other analyzers[1]. It also

offers a wider linear dynamic range and better precision, making it the gold standard for

quantitative analysis of carbosulfan[1][10]. While QqTOF and QIT systems are valuable for

identification and confirmation, their quantitative performance for carbosulfan is less sensitive

and precise compared to QqQ instruments[1].

Visualizing the Analytical Workflow
A typical analytical workflow for the determination of carbosulfan in a given matrix involves

several key stages, from sample preparation to data analysis. The following diagram illustrates

this logical progression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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